Cas no 1209332-76-2 (N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide)

• Product Name: N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide
• CAS No: 1209332-76-2
• MF: C₁₆H₂₀N₄OS
• MW: 316.421201705933
• CID: 5452083
• PubChem ID: 45841792
• Update Time: 2025-07-09

N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• Z52942978
• EN300-26687432
• AKOS008022747
• N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-[(2-METHYL-1,3-BENZOTHIAZOL-6-YL)AMINO]ACETAMIDE
• N-(2-cyano-3-methylbutan-2-yl)-2-[(2-methyl-1,3-benzothiazol-6-yl)amino]acetamide
• 1209332-76-2
• N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide

• Inchi： 1S/C16H20N4OS/c1-10(2)16(4,9-17)20-15(21)8-18-12-5-6-13-14(7-12)22-11(3)19-13/h5-7,10,18H,8H2,1-4H3,(H,20,21)
• InChI Key： OSLKEPINACGFIM-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)CNC1C=C2SC(C)=NC2=CC=1

Computed Properties

• Exact Mass: 316.13578245g/mol
• Monoisotopic Mass: 316.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.7±40.0 °C(Predicted)
• pka: 12.16±0.46(Predicted)

Additional information on N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide

Compound CAS No. 1209332-76-2: N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide

The compound CAS No. 1209332-76-2, also known as N-(1-Cyano-1,2-dimethylpropyl)-2-[(2-methyl-6-benzothiazolyl)amino]acetamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and agricultural chemicals. Recent studies have highlighted its role in enhancing the performance of polymer composites and its potential as a precursor for novel drug delivery systems.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyano group, a benzothiazole ring, and an amide linkage. These functional groups contribute to its versatile chemical reactivity and stability under various conditions. The benzothiazole moiety, in particular, has been the focus of recent research due to its ability to act as a building block for advanced materials with enhanced mechanical and thermal properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, making it more accessible for industrial applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

In terms of applications, this compound has shown promise in the development of high-performance polymers for aerospace and automotive industries. Its ability to form stable cross-links with other polymer chains enhances the durability and resistance of materials under extreme conditions. Additionally, its role as an intermediate in drug synthesis has been explored, particularly in the development of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Recent studies have also investigated the environmental impact of this compound. Its biodegradability under aerobic conditions has been assessed, revealing moderate degradation rates that align with regulatory standards for industrial chemicals. Efforts are underway to further improve its eco-friendliness through modifications to its molecular structure.

In conclusion, the compound CAS No. 1209332-76-2 represents a significant advancement in modern organic chemistry. Its unique properties and versatile applications make it a valuable asset across multiple industries. Continued research into its synthesis, applications, and environmental impact will undoubtedly unlock new opportunities for its utilization in cutting-edge technologies.